![molecular formula C20H15F2N3O2S B2996436 4-(3,4-difluorobenzyl)-6-(3-methylbenzyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione CAS No. 2319893-88-2](/img/structure/B2996436.png)
4-(3,4-difluorobenzyl)-6-(3-methylbenzyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
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Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Microwave-Assisted Synthesis : The compound is involved in microwave-assisted synthesis of fused heterocycles, indicating its utility in creating complex molecular structures efficiently (Shaaban, 2008).
Biological and Antitumor Activities
- Anticancer Potential : Derivatives of the compound have shown strong activity against various cancers like leukemia and sarcoma, highlighting its potential in cancer research and treatment (Machoń et al., 1987).
- Cytotoxicity Screening : It's also used in the development of compounds for cytotoxicity screening against various cancer cell lines, which is crucial for cancer drug discovery (Mieczkowski et al., 2016).
Antimicrobial Activity
- Antibacterial Activity : Some derivatives have shown antibacterial activity, making them of interest in the development of new antibiotics (Lahmidi et al., 2019).
- Antiviral Activity : The compound has been used in the synthesis of derivatives with anti-human cytomegalovirus activity, which is significant in antiviral therapy (Lewis et al., 1995).
Chemical Analysis and Spectroscopy
- Chemiluminescence Derivatization : It serves as a reagent for chemiluminescence derivatization in liquid chromatography, important in chemical analysis (Ishida et al., 1995).
Supramolecular Chemistry
- Hydrogen-bonded Supramolecular Assemblies : The compound is used in the synthesis of novel pyrimidine derivatives for creating supramolecular assemblies, indicating its role in advanced material science (Fonari et al., 2004).
Herbicidal Activities
- Herbicidal Applications : Derivatives of the compound have been synthesized and tested for herbicidal activities, showing potential in agricultural applications (Huazheng, 2013).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of this compound is KRAS G12C , a mutant form of the KRAS protein . KRAS is a key player in cellular signaling pathways that regulate cell growth and differentiation. The G12C mutation makes the protein constitutively active, leading to uncontrolled cell proliferation and cancer .
Mode of Action
This compound acts as an inhibitor of the KRAS G12C protein . It binds to the mutant protein, preventing it from interacting with other proteins and signaling molecules. This inhibits the aberrant signaling cascade triggered by the mutant protein, thereby halting uncontrolled cell proliferation .
Biochemical Pathways
The compound affects the RAS/RAF/MEK/ERK pathway , a critical cell signaling pathway involved in cell growth and survival . By inhibiting KRAS G12C, the compound disrupts this pathway, leading to reduced cell proliferation and potentially inducing cell death .
Result of Action
By inhibiting KRAS G12C, the compound can reduce cell proliferation and potentially induce cell death in cancer cells harboring this mutation . This could lead to a reduction in tumor size and potentially halt the progression of the disease .
properties
IUPAC Name |
4-[(3,4-difluorophenyl)methyl]-6-[(3-methylphenyl)methyl]-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F2N3O2S/c1-12-3-2-4-13(7-12)10-25-19(26)18-17(11-28-23-18)24(20(25)27)9-14-5-6-15(21)16(22)8-14/h2-8,11H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLCSLMNLJAFBEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C(=O)C3=NSC=C3N(C2=O)CC4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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